Cas no 2172471-74-6 (4-(3-ethoxy-2-fluorophenyl)thiophene-2-carbaldehyde)

• Product Name: 4-(3-ethoxy-2-fluorophenyl)thiophene-2-carbaldehyde
• CAS No: 2172471-74-6
• MF: C₁₃H₁₁FO₂S
• MW: 250.288645982742
• CID: 5814726
• PubChem ID: 165737379
• Update Time: 2025-06-25

4-(3-ethoxy-2-fluorophenyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethoxy-2-fluorophenyl)thiophene-2-carbaldehyde
• 2172471-74-6
• EN300-1586171

• Inchi： 1S/C13H11FO2S/c1-2-16-12-5-3-4-11(13(12)14)9-6-10(7-15)17-8-9/h3-8H,2H2,1H3
• InChI Key： HGYCZDKLQCMLAH-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1C=CC=C(C=1F)OCC

Computed Properties

• Exact Mass: 250.04637893g/mol
• Monoisotopic Mass: 250.04637893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.5Ų

Additional information on 4-(3-ethoxy-2-fluorophenyl)thiophene-2-carbaldehyde

Introduction to 4-(3-ethoxy-2-fluorophenyl)thiophene-2-carbaldehyde (CAS No. 2172471-74-6)

4-(3-ethoxy-2-fluorophenyl)thiophene-2-carbaldehyde, identified by its CAS number 2172471-74-6, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This heterocyclic aldehyde features a thiophene core appended with an ethoxy group at the 3-position and a fluorine atom at the 2-position of the phenyl ring. Such structural motifs are highly valued for their potential biological activities and synthetic utility.

The compound’s molecular structure combines the electron-deficient aldehyde functionality with aromatic rings that are both electron-donating and withdrawing, depending on the specific substituents. This balance makes it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity in drug discovery. The presence of both ethoxy and fluorine substituents introduces unique electronic and steric properties, which can be fine-tuned to modulate biological responses.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Thiophenes are known to exhibit properties such as anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The introduction of additional functional groups like aldehydes further expands their pharmacological potential. Specifically, aldehydes serve as versatile intermediates in organic synthesis, allowing for further derivatization into more complex structures.

The synthesis of 4-(3-ethoxy-2-fluorophenyl)thiophene-2-carbaldehyde involves multi-step organic reactions that highlight the compound’s synthetic accessibility. The process typically begins with the preparation of a substituted thiophene core, followed by functionalization at the desired positions using palladium-catalyzed cross-coupling reactions or other transition-metal-catalyzed transformations. The incorporation of the ethoxy group and the fluorine atom requires careful selection of reagents and reaction conditions to ensure high yield and purity.

The compound’s< strong> fluorine substitution, in particular, is noteworthy as fluorine atoms can significantly influence the pharmacokinetic properties of a molecule. For instance, fluorine can enhance metabolic stability by preventing oxidative degradation and can also improve binding affinity by increasing lipophilicity. These effects make fluorinated compounds particularly valuable in drug development.

Recent studies have demonstrated the utility of 4-(3-ethoxy-2-fluorophenyl)thiophene-2-carbaldehyde in designing novel bioactive molecules. One notable application is its use as a precursor in the synthesis of kinase inhibitors, which are critical targets in oncology research. The aldehyde functionality allows for facile conjugation with other biomolecules, such as peptides or nucleotides, to create targeted therapeutic agents.

The< strong ethoxy group, while less commonly studied than other substituents like chloro or methoxy, can also contribute to the overall pharmacological profile of a molecule. Ethoxy groups are known to enhance solubility and bioavailability, making them desirable in drug design. Additionally, they can participate in hydrogen bonding interactions with biological targets, further improving binding affinity.

In conclusion, 4-(3-ethoxy-2-fluorophenyl)thiophene-2-carbaldehyde (CAS No. 2172471-74-6) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features, including the presence of both aldehyde and< strong fluorine substitution, make it an attractive scaffold for designing molecules with enhanced biological activity. The compound’s synthetic accessibility and functional diversity further underscore its importance as a building block in medicinal chemistry.